Cas no 51622-66-3 (6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid)
51622-66-3 structure
Product Name:6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
CAS No:51622-66-3
MF:C6H6N2O3S
MW:186.188439846039
CID:4714896
Update Time:2023-11-21
6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-2-oxo-4-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
- 6-methyl-2-oxo-4-sulfanyl-1,2-dihydropyrimidine-5-carboxylic acid
- Z2786644769
- 4-methyl-2-oxo-6-sulfanylidene-1,3-dihydropyrimidine-5-carboxylic acid
- 6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
-
- Inchi: 1S/C6H6N2O3S/c1-2-3(5(9)10)4(12)8-6(11)7-2/h1H3,(H,9,10)(H2,7,8,11,12)
- InChI Key: GESVWGIGCZOZDZ-UHFFFAOYSA-N
- SMILES: S=C1C(C(=O)O)=C(C)NC(N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 308
- Topological Polar Surface Area: 111
6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M279411-100mg |
6-Methyl-2-oxo-4-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic Acid |
51622-66-3 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M279411-500mg |
6-Methyl-2-oxo-4-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic Acid |
51622-66-3 | 500mg |
$ 365.00 | 2022-06-04 | ||
| TRC | M279411-1g |
6-Methyl-2-oxo-4-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic Acid |
51622-66-3 | 1g |
$ 550.00 | 2022-06-04 | ||
| Enamine | EN300-143782-0.05g |
6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid |
51622-66-3 | 95.0% | 0.05g |
$86.0 | 2025-02-21 | |
| Enamine | EN300-143782-0.1g |
6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid |
51622-66-3 | 95.0% | 0.1g |
$129.0 | 2025-02-21 | |
| Enamine | EN300-143782-0.25g |
6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid |
51622-66-3 | 95.0% | 0.25g |
$183.0 | 2025-02-21 | |
| Enamine | EN300-143782-0.5g |
6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid |
51622-66-3 | 95.0% | 0.5g |
$342.0 | 2025-02-21 | |
| Enamine | EN300-143782-1.0g |
6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid |
51622-66-3 | 95.0% | 1.0g |
$457.0 | 2025-02-21 | |
| Enamine | EN300-143782-2.5g |
6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid |
51622-66-3 | 95.0% | 2.5g |
$894.0 | 2025-02-21 | |
| Enamine | EN300-143782-5.0g |
6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid |
51622-66-3 | 95.0% | 5.0g |
$1322.0 | 2025-02-21 |
6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
51622-66-3 (6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid) Related Products
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